2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(3-carbamoylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C15H13NO3/c1-9-5-6-12(13(7-9)15(18)19)10-3-2-4-11(8-10)14(16)17/h2-8H,1H3,(H2,16,17)(H,18,19)
• InChI Key: WQEJCWDQVGJERJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)N)C(=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID40689858
• Molecular Weight: 255.27 g/mol
• CAS RN: 1262006-22-3

Description

2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% (2-AMC-5-MBA) is a synthetic organic compound with a variety of applications in scientific research. It is a white crystalline solid with a melting point of 224-226 °C and a boiling point of 316-318 °C. It is soluble in water, ethanol, and methanol, and has a molecular weight of 224.26 g/mol. 2-AMC-5-MBA has been used in various fields of research, including biochemistry and physiology, as an inhibitor of enzymes and as a fluorescent dye.

Mechanism of Action

2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking the binding of the substrate. This prevents the enzyme from catalyzing the chemical reaction. It also acts as a fluorescent dye by binding to proteins and other macromolecules, which causes them to emit light when excited with a light source.
Biochemical and Physiological Effects
2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% has been used in studies of the biochemical and physiological effects of drugs and other compounds. It has been used to study the effects of drugs on enzymes, proteins, and other macromolecules. It has also been used to study the effects of drugs on the structure and function of biological membranes.

Advantages and Limitations for Lab Experiments

2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is soluble in a variety of solvents. It is also relatively stable and can be stored for long periods of time. However, it can be toxic in large doses and should be handled with care.

Future Directions

The future applications of 2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% are numerous. It could be used in the development of new drugs and other compounds, as well as in the study of the structure and function of proteins and other macromolecules. Additionally, it could be used in the study of the interactions between drugs and biological targets. It could also be used in the study of the biochemical and physiological effects of drugs and other compounds. Finally, it could be used in the development of new fluorescent dyes for use in research.

Synthesis Methods

2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% is synthesized from 3-aminophenol and 5-methylbenzoic acid. The reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, at a temperature of 140-150 °C for 6-8 hours. The reaction yield is typically 95%.

Scientific Research Applications

2-(3-Aminocarbonylphenyl)-5-methylbenzoic acid, 95% has been used in various scientific research applications. It has been used as an inhibitor of enzymes, such as acetylcholinesterase, trypsin, and cytochrome P450. It has also been used as a fluorescent dye in studies of the structure and function of proteins and other macromolecules. Additionally, it has been used in studies of the structure and function of biological membranes, as well as in studies of the interactions between drugs and biological targets.